Cas no 1005123-98-7 (N-{4-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropoxy]phenyl}acetamide)

• Product Name: N-{4-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropoxy]phenyl}acetamide
• CAS No: 1005123-98-7
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5914696
• PubChem ID: 5120325
• Update Time: 2025-10-28

N-{4-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropoxy]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropoxy]phenyl}acetamide
• Oprea1_779355
• N-(4-(3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropoxy)phenyl)acetamide
• AKOS002685369
• CHEMBL1619217
• F3263-0061
• IFLab1_005553
• 1005123-98-7
• N-[4-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropoxy]phenyl]acetamide
• VU0608062-1
• n-{4-[3-(2,6-dimethyl-1-piperidinyl)-2-hydroxypropoxy]phenyl}acetamide
• IDI1_010956

• Inchi： 1S/C18H28N2O3/c1-13-5-4-6-14(2)20(13)11-17(22)12-23-18-9-7-16(8-10-18)19-15(3)21/h7-10,13-14,17,22H,4-6,11-12H2,1-3H3,(H,19,21)
• InChI Key： TZFGXOGXSRKYOI-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC(=CC=1)NC(C)=O)CN1C(C)CCCC1C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-{4-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropoxy]phenyl}acetamide

Compound CAS No. 1005123-98-7: N-{4-[3-(2,6-Dimethylpiperidin-1-yl)-2-Hydroxypropoxy]phenyl}Acetamide

The compound with CAS No. 1005123-98-7, known as N-{4-[3-(2,6-Dimethylpiperidin-1-yl)-2-Hydroxypropoxy]phenyl}Acetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring, hydroxyl groups, and an acetamide functional group. The molecule's structure makes it a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the importance of N-{4-[3-(2,6-Dimethylpiperidin-1-yl)-2-Hydroxypropoxy]phenyl}Acetamide in the development of novel therapeutic agents. Researchers have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which could lead to the creation of drugs for treating various diseases. For instance, its piperidine moiety has been shown to exhibit bioactivity similar to certain alkaloids, which are known for their pharmacological properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperidine ring, the introduction of hydroxyl groups, and the coupling reaction to form the acetamide group. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its structural integrity and purity.

In terms of applications, N-{4-[3-(2,6-Dimethylpiperidin-1-yl)-2-Hydroxypropoxy]phenyl}Acetamide has shown promise in several areas. In pharmacology, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit certain inflammatory pathways. Additionally, its hydroxyl groups make it a candidate for use in drug delivery systems, where such functionalities can enhance solubility and bioavailability.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed how it interacts with target proteins at the atomic level, providing insights into its mechanism of action. These studies are crucial for optimizing the compound's bioactivity and minimizing potential side effects.

Furthermore, the environmental impact of synthesizing N-{4-[3-(2,6-Dimethylpiperidin-1-yl)-2-Hydroxypropoxy]phenyl}Acetamide has been a topic of interest. Researchers are exploring greener synthesis methods that reduce waste and energy consumption while maintaining product quality. Such efforts align with global sustainability goals and highlight the importance of eco-friendly practices in modern chemistry.

In conclusion, N-{4-[3-(2,6-Dimethylpiperidin-1-yl)-2-Hydroxypropoxy]phenyl}Acetamide (CAS No. 1005123-98-7) is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in pharmacology and beyond.